Mercury oxides

• CAS No.: 12653-71-3
• Product Name: Mercury oxides
• Molecular Formula: HgO
• Molecular Weight: 216.59 g/mol
• IUPAC Name: oxomercury
• Standard InChI: InChI=1S/Hg.O
• Standard InChIKey: UKWHYYKOEPRTIC-UHFFFAOYSA-N
• SMILES: O=[Hg]
• Canonical SMILES: O=[Hg]
• Colorform: Yellow mercuric oxide: yellow or orange-yellow, heavy, powder, orthorhombic structure; Heavy, bright orange powder; Red mercuric oxide: bright red or orange-red, heavy, crystalline powder or scales; orthorhombic structure; yellow when finely powdered
• Density: 11.1 at 39 °F (EPA, 1998); 11.00-11.29 (Red); 11.03 @ 27.5 °C (Yellow); 11.1 g/cm³
• Melting Point: Decomposes at 932° F (EPA, 1998); 500 °C (decomp)
• Physical Description: Mercuric oxide, [solid] appears as red or orange-red odorless, dense crystalline powder or scales, yellow when finely powdered. Used as a chemical intermediate for mercury salts, organic mercury compounds, and chlorine monoxide; antiseptic in pharmaceuticals; component of dry cell batteries; pigment and glass modifier; fungicide; preservative in cosmetics; analytical reagent; formerly used in antifouling paints. (EPA, 1998); YELLOW, ORANGE-YELLOW OR RED HEAVY CRYSTALLINE POWDER.
• Description: Mercuric oxide, [solid] appears as red or orange-red odorless, dense crystalline powder or scales, yellow when finely powdered. Used as a chemical intermediate for mercury salts, organic mercury compounds, and chlorine monoxide; antiseptic in pharmaceuticals; component of dry cell batteries; pigment and glass modifier; fungicide; preservative in cosmetics; analytical reagent; formerly used in antifouling paints. (EPA, 1998)
• Shelf Life: DECOMPOSES ON EXPOSURE TO AIR; RED MERCURIC OXIDE: DECOMP ON EXPOSURE TO LIGHT INTO MERCURY & OXYGEN
• Solubility: 0.0053 G/100 CC WATER @ 25 °C; 0.0395 G/100 CC WATER @ 100 °C; INSOL IN ALCOHOL, ETHER, ACETONE, ALKALI, AMMONIA; Red mercuric oxide: sol in dilute hydrochloric or nitric acid; sol in soln of alkali cyanides or iodides; slowly sol in soln of alkali bromides; Insol in organic solvents; Soluble in most acids, organic and inorganic, but the yellow form is more reactive and dissolves more readily.; Solubility in water, mg/l at 20 °C: 50 (very poor)
• Synonyms: mercuric oxide; mercuric oxide, (197)mercury-labeled; mercuric oxide, (203)mercury-labeled
• PubChem Compound: 30856
• Last Modified: Nov 11 2021